N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide

• IUPAC Name: N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide
• InChI: InChI=1S/C20H18N2O3S/c1-4-12-22-18-16(25-5-2)10-7-11-17(18)26-20(22)21-19(23)14-8-6-9-15(13-14)24-3/h1,6-11,13H,5,12H2,2-3H3
• InChI Key: SEIFPQWZQCEAHW-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C2C(=CC=C1)SC(=NC(=O)C3=CC(=CC=C3)OC)N2CC#C
• Molecular Formula: C20H18N2O3S
• Molecular Weight: 366.4 g/mol

Description

N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide, also known as EPPB, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. EPPB belongs to the class of benzothiazole derivatives and has been studied for its mechanism of action, biochemical and physiological effects, as well as its advantages and limitations in lab experiments. In

Scientific Research Applications

Antimicrobial Properties

N-(4-ethoxy-3-prop-2-ynyl-1,3-benzothiazol-2-ylidene)-3-methoxybenzamide and its derivatives have been extensively studied for their antimicrobial properties. Research indicates significant activity against both Gram-positive and Gram-negative bacteria, as well as fungal strains. For example, Desai et al. (2013) synthesized a series of related compounds and found them effective against bacterial strains like Staphylococcus aureus and E. coli, and fungi such as Candida albicans (Desai, Rajpara, & Joshi, 2013).

Applications in Cancer Research

Studies have also explored the use of these compounds in cancer research. For instance, Kawakami et al. (1998) investigated rhodacyanine dyes, which include benzothiazole derivatives, for their antitumor properties. They found that these compounds were effective against several tumor cell lines, suggesting potential applications in cancer therapy (Kawakami et al., 1998).

Potential in Imaging and Diagnostics

The compound has been evaluated for its potential in medical imaging and diagnostics. For example, a study by Caveliers et al. (2002) on a related iodobenzamide compound showed promise in visualizing primary breast tumors, indicating a potential role in cancer diagnostics (Caveliers et al., 2002).

Chemical and Physical Properties

Research has also been conducted on the chemical and physical properties of these compounds, which could have implications in various fields of chemistry. For instance, the study by Prabukanthan et al. (2020) focused on the synthesis, crystal structure, and optical properties of a similar compound, providing insights into its potential applications in materials science and photonics (Prabukanthan, Raveendiran, Harichandran, & Seenuvasakumaran, 2020).